N-(6-ethoxypyrimidin-4-yl)-1-(3-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide

• IUPAC Name: N-(6-ethoxypyrimidin-4-yl)-1-(3-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C18H20N4O4/c1-3-26-16-9-15(19-11-20-16)21-18(24)12-7-17(23)22(10-12)13-5-4-6-14(8-13)25-2/h4-6,8-9,11-12H,3,7,10H2,1-2H3,(H,19,20,21,24)
• InChI Key: IRVUYSDWCQHFMX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=NC=NC(=C1)NC(=O)C2CC(=O)N(C2)C3=CC(=CC=C3)OC
• Molecular Formula: C18H20N4O4
• Molecular Weight: 356.4 g/mol

Description

N-(6-ethoxypyrimidin-4-yl)-1-(3-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide, also known as EPPIC, is a novel compound that has gained significant attention in the field of medicinal chemistry. EPPIC is a pyrrolidine-based compound that has shown promising results in various scientific research applications.

Scientific Research Applications

Discovery and Development of Kinase Inhibitors

• The development of kinase inhibitors, such as substituted N-(4-(2-aminopyridin-4-yloxy)-3-fluoro-phenyl)-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamides, demonstrates the potential for similar pyrimidine derivatives in targeting specific kinases for therapeutic applications. One such compound demonstrated significant tumor stasis in a Met-dependent gastric carcinoma model, highlighting the potential of such compounds in cancer treatment (Schroeder et al., 2009).

Synthesis of Pyrimidine Derivatives

• Research on synthesizing various pyrimidine derivatives, such as 7-alkyl-4-amino-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acids, reveals the complex chemical processes involved in creating these compounds. Such syntheses provide valuable insights into the structural and chemical properties of pyrimidine compounds, potentially applicable in pharmaceuticals (Verves et al., 2013).

Development of Novel Compounds

• The creation of novel pyrido[3′,2′:4,5]thieno[3,2‐d]pyrimidines and related compounds demonstrates the versatility of pyrimidine derivatives in forming complex molecular structures. These compounds serve as synthons for other fused polyheterocyclic systems, illustrating the adaptability of pyrimidine frameworks in drug development (Bakhite et al., 2005).

Antiviral and Antimicrobial Applications

• Certain pyrimidine derivatives exhibit notable antiviral and antimicrobial properties. For instance, some 5-substituted 2,4-diaminopyrimidine derivatives have been found to inhibit retrovirus replication in cell culture, showcasing their potential in antiviral therapies (Hocková et al., 2003).

Analgesic and Anti-Inflammatory Properties

• Synthesis of pyrimidine derivatives such as 5-ethoxycarbonyl-6-isopropylamino-4-(substitutedphenyl)aminopyrimidines has shown these compounds to possess potent analgesic and anti-inflammatory properties. Their lower ulcer index compared to standard drugs highlights their therapeutic potential in pain management and inflammation control (Chhabria et al., 2007).